Cas no 1025719-05-4 (Methyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-carboxylate)

Methyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-carboxylate structure
1025719-05-4 structure
Product Name:Methyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-carboxylate
CAS No:1025719-05-4
MF:C13H19BO5
MW:266.097964525223
MDL:MFCD12407245
CID:1133574
PubChem ID:53436896
Update Time:2025-04-20

Methyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carboxylate
    • 4-(Methoxycarbonyl)-5-methylfuran-2-boronic acid pinacol ester
    • 3-Furancarboxylic acid, 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • DTXSID30700960
    • PS-13122
    • 1025719-05-4
    • MFCD12407245
    • Methyl 5-methyl-4-furancarboxylate-2-boronic acid pinacol ester
    • AKOS030231989
    • SY391647
    • Methyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-carboxylate
    • MDL: MFCD12407245
    • Inchi: 1S/C13H19BO5/c1-8-9(11(15)16-6)7-10(17-8)14-18-12(2,3)13(4,5)19-14/h7H,1-6H3
    • InChI Key: RWQJBBMAWXKHLO-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC(C(=O)OC)=C(C)O2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 266.132554g/mol
  • Monoisotopic Mass: 266.132554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.9
  • Molecular Weight: 266.1g/mol

Methyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-carboxylate Pricemore >>

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